Cas no 2229656-48-6 (3-(4-chloro-2-methoxypyridin-3-yl)prop-2-en-1-ol)

• Product Name: 3-(4-chloro-2-methoxypyridin-3-yl)prop-2-en-1-ol
• CAS No: 2229656-48-6
• MF: C₉H₁₀ClNO₂
• MW: 199.634201526642
• CID: 5899664
• PubChem ID: 165782472
• Update Time: 2025-10-18

3-(4-chloro-2-methoxypyridin-3-yl)prop-2-en-1-ol Chemical and Physical Properties

Names and Identifiers

• 3-(4-chloro-2-methoxypyridin-3-yl)prop-2-en-1-ol
• EN300-1986007
• 2229656-48-6

• Inchi： 1S/C9H10ClNO2/c1-13-9-7(3-2-6-12)8(10)4-5-11-9/h2-5,12H,6H2,1H3/b3-2+
• InChI Key： VVHQZODHLSOCJA-NSCUHMNNSA-N
• SMILES： ClC1C=CN=C(C=1/C=C/CO)OC

Computed Properties

• Exact Mass: 199.0400063g/mol
• Monoisotopic Mass: 199.0400063g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 175
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 42.4Ų

Additional information on 3-(4-chloro-2-methoxypyridin-3-yl)prop-2-en-1-ol

Comprehensive Overview of 3-(4-chloro-2-methoxypyridin-3-yl)prop-2-en-1-ol (CAS No. 2229656-48-6)

The compound 3-(4-chloro-2-methoxypyridin-3-yl)prop-2-en-1-ol (CAS No. 2229656-48-6) is a specialized organic molecule that has garnered significant attention in pharmaceutical and agrochemical research. Its unique structure, featuring a pyridine ring substituted with chloro and methoxy groups, along with a propenol side chain, makes it a versatile intermediate in synthetic chemistry. Researchers are increasingly exploring its potential in drug discovery, particularly in the development of kinase inhibitors and antimicrobial agents, aligning with the growing demand for novel therapeutics.

In recent years, the scientific community has shown heightened interest in heterocyclic compounds like 3-(4-chloro-2-methoxypyridin-3-yl)prop-2-en-1-ol due to their broad applicability. The compound’s chloropyridine moiety is particularly noteworthy, as it is frequently found in crop protection chemicals and pharmaceutical active ingredients. This has led to a surge in searches for "pyridine derivatives in drug design" and "chloro-methoxy pyridine applications," reflecting its relevance in cutting-edge research.

The synthesis of 3-(4-chloro-2-methoxypyridin-3-yl)prop-2-en-1-ol often involves Pd-catalyzed cross-coupling reactions or Wittig olefination, techniques widely discussed in organic chemistry forums. Its propenol side chain offers functionalization opportunities, making it a valuable scaffold for structure-activity relationship (SAR) studies. Given the rise of AI-driven molecular modeling, queries like "optimizing propenol derivatives for bioactivity" have become prevalent, highlighting the compound’s role in computational drug discovery.

From an industrial perspective, 3-(4-chloro-2-methoxypyridin-3-yl)prop-2-en-1-ol is often discussed alongside green chemistry principles. Manufacturers are exploring solvent-free synthesis and catalytic efficiency improvements to align with sustainability goals. This resonates with trending searches such as "eco-friendly synthesis of pyridine intermediates" and "reducing waste in heterocyclic compound production," underscoring the intersection of innovation and environmental responsibility.

Analytical characterization of this compound typically employs HPLC, NMR, and mass spectrometry, with researchers frequently inquiring about "spectral data interpretation for chloro-methoxy pyridines." Its stability under various pH conditions is also a topic of interest, particularly for formulators developing controlled-release formulations. The compound’s logP and hydrogen bonding capacity further make it a candidate for studies on drug permeability and blood-brain barrier penetration.

In conclusion, 3-(4-chloro-2-methoxypyridin-3-yl)prop-2-en-1-ol (CAS No. 2229656-48-6) represents a compelling case study in modern chemical research. Its multifaceted applications—from medicinal chemistry to sustainable manufacturing—reflect the dynamic nature of organic synthesis today. As interest grows in tailored heterocycles and efficient synthetic routes, this compound is poised to remain a focal point in both academic and industrial settings.